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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B7725056 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of 2-Hydroxybenzonitrile (CAS No. 611-20-1), also known as Salicylonitrile.

Adherence to these guidelines is imperative to ensure personnel safety and regulatory

compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxybenzonitrile is a hazardous substance that is harmful if swallowed, may cause an

allergic skin reaction, and can result in serious eye damage.[1][2][3] The following table

summarizes the required Personal Protective Equipment (PPE) for handling this chemical.
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PPE Category Specification Purpose

Eye and Face Protection

Chemical safety goggles or a

full-face shield conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Protects against splashes,

dust, and vapors that can

cause serious eye damage.[1]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber is

recommended) and a lab coat

or chemical-resistant apron.[4]

Prevents skin contact which

may lead to irritation or an

allergic reaction.[1][4]

Contaminated clothing should

be removed immediately.[4]

Respiratory Protection

To be used in a well-ventilated

area or under a chemical fume

hood.[4] If dust formation is

likely, a NIOSH-approved

respirator for dusts is

recommended.[4]

Minimizes the inhalation of

dust or vapors that can cause

respiratory tract irritation.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure risks.

Aspect Procedure

Handling

Use in a well-ventilated area, preferably within a

chemical fume hood.[4] Avoid breathing dust,

fumes, gas, mist, vapors, or spray.[1][5] Do not

eat, drink, or smoke when using this product.[1]

[5] Wash hands and any exposed skin

thoroughly after handling.[1][5]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[3] Store away from strong

oxidizing agents and strong bases.[5]

Emergency Procedures and First Aid
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[3][5]

Remove contact lenses if present and easy to

do.[1][5] Seek immediate medical attention.[3][5]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash off with soap and plenty of water for at

least 15 minutes.[3][5] If skin irritation or a rash

occurs, get medical advice/attention.[1][5]

Inhalation

Move the victim into fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1] Get medical attention if

symptoms occur.[3][5]

Ingestion

Rinse mouth with water.[1][5] Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

Disposal Plan
Proper disposal of 2-Hydroxybenzonitrile and any contaminated materials is essential to

prevent environmental contamination.
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Waste Type Disposal Procedure

Chemical Waste

All solid waste and solutions containing 2-

Hydroxybenzonitrile must be collected in a

designated, properly labeled, and sealed

hazardous waste container for "Halogenated

Organic Waste".[6] Do not mix with non-

halogenated waste.[6]

Contaminated Materials

All contaminated lab supplies (e.g., gloves, filter

paper, pipette tips) must be collected in the

designated hazardous waste container.[6]

Empty Containers

Uncleaned containers should be treated as the

product itself.[4] They should be triple-rinsed

with a suitable solvent, and the rinsate collected

as hazardous waste before the container is

disposed of or recycled according to institutional

protocols.[4]

Arranging Disposal

Contact your institution's Environmental Health

and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange

for pickup and disposal.[6]

Operational Workflow
The following diagram illustrates the standard operational workflow for handling 2-
Hydroxybenzonitrile from receipt to disposal.
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Workflow for Handling 2-Hydroxybenzonitrile

Preparation
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Caption: Standard workflow for handling 2-Hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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